Cas no 541539-79-1 (5-(trifluoromethyl)-2,1,3-benzoxadiazole)

• Product Name: 5-(trifluoromethyl)-2,1,3-benzoxadiazole
• CAS No: 541539-79-1
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• MDL: MFCD03094538
• CID: 2831116
• PubChem ID: 2777409
• Update Time: 2025-09-24

5-(trifluoromethyl)-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-2,1,3-benzoxadiazole
• 5-(Trifluoromethyl)benzofurazan;PC9073;
• MFCD03094538
• BS-28843
• NPNSLWNYSKEJOT-UHFFFAOYSA-N
• 541539-79-1
• DTXSID40380510
• SCHEMBL14666985

• MDL： MFCD03094538
• Inchi： 1S/C7H3F3N2O/c8-7(9,10)4-1-2-5-6(3-4)12-13-11-5/h1-3H
• InChI Key： NPNSLWNYSKEJOT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=NON=2)(F)F

Computed Properties

• Exact Mass: 188.02000
• Monoisotopic Mass: 188.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 2.24160

5-(trifluoromethyl)-2,1,3-benzoxadiazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles